Neoisoastilbin
Overview
Description
Neoisoastilbin is a natural product found in Smilax glabra, Smilax corbularia, and other organisms with data available.
Scientific Research Applications
Solubility, Stability, and Bioavailability
Neoisoastilbin, along with its stereoisomer astilbin, has been studied for its solubility, stability, and bioavailability. In a study comparing these properties, this compound showed a water solubility of 217.16 µg/mL. Its stability in simulated intestinal fluid was higher than astilbin, with 88.3% remaining after 4 hours at 37 °C. These properties are crucial for its potential applications in medicinal and nutritional products (Zheng, Ruan, Yin, & Zhang, 2020).
Sweetness in Wines
Research on the sweetness of dry wines has revealed the presence of this compound, among other isomers, in red wines. The study showed that different configurations of these compounds, including this compound, contribute to wine sweetness. This finding is significant for the wine industry, particularly in understanding and controlling the sweetness profiles of wines (Fayad, Le Scanff, Waffo-Téguo, & Marchal, 2021).
Medicinal Applications
This compound, isolated from plants like Weinmannia trichosperma and Smilax glabra, has been evaluated for its biological activities. These studies have explored its antioxidant and enzyme inhibitory activities, supporting traditional uses in treating chronic diarrhea, inflammation, and wound healing. Such findings underscore this compound's potential in developing medicinal and therapeutic applications (Barrientos et al., 2020).
Antioxidant and Anti-Inflammatory Activities
This compound has shown significant antioxidant and anti-inflammatory activities. A study on six flavonoids from Smilax glabra Roxb, including this compound, highlighted their effectiveness in scavenging free radicals and inhibiting the production of pro-inflammatory cytokines. These properties make this compound a promising candidate for natural antioxidant and anti-inflammatory agents (Zhao, Chen, Shi, Zhang, Tian, & Xia, 2020).
properties
Molecular Formula |
C21H22O11 |
|---|---|
Molecular Weight |
450.4 g/mol |
IUPAC Name |
(2S,3R)-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-2,3-dihydrochromen-4-one |
InChI |
InChI=1S/C21H22O11/c1-7-15(26)17(28)18(29)21(30-7)32-20-16(27)14-12(25)5-9(22)6-13(14)31-19(20)8-2-3-10(23)11(24)4-8/h2-7,15,17-26,28-29H,1H3/t7-,15-,17+,18+,19-,20-,21-/m0/s1 |
InChI Key |
ZROGCCBNZBKLEL-XEXNSLJOSA-N |
Isomeric SMILES |
C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@@H]2[C@@H](OC3=CC(=CC(=C3C2=O)O)O)C4=CC(=C(C=C4)O)O)O)O)O |
SMILES |
CC1C(C(C(C(O1)OC2C(OC3=CC(=CC(=C3C2=O)O)O)C4=CC(=C(C=C4)O)O)O)O)O |
Canonical SMILES |
CC1C(C(C(C(O1)OC2C(OC3=CC(=CC(=C3C2=O)O)O)C4=CC(=C(C=C4)O)O)O)O)O |
synonyms |
(2R-cis)-isomer of astilbin (2S-cis)-isomer of astilbin 3-0-alpha-1-rhamnosyl-(2R,3R)-dihydroquercetin astilbin isoastilbin neoisoastilbin |
Origin of Product |
United States |
Retrosynthesis Analysis
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